Cas no 106580-60-3 (1H-1,2,4-Triazole-3,5-diamine,N5-(1-methylethyl)-)

1H-1,2,4-Triazole-3,5-diamine,N5-(1-methylethyl)- structure
106580-60-3 structure
Product Name:1H-1,2,4-Triazole-3,5-diamine,N5-(1-methylethyl)-
CAS No:106580-60-3
MF:C5H11N5
MW:141.174339532852
CID:127224
PubChem ID:14547510
Update Time:2025-04-18

1H-1,2,4-Triazole-3,5-diamine,N5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole-3,5-diamine,N5-(1-methylethyl)-
    • 1H-1,2,4-Triazole-3,5-diamine,N-(1-methylethyl)-(9CI)
    • SCHEMBL16706274
    • 106580-60-3
    • N3-Isopropyl-4H-1,2,4-triazole-3,5-diamine
    • AKOS006378575
    • AKOS013497083
    • 3-N-propan-2-yl-1H-1,2,4-triazole-3,5-diamine
    • Inchi: 1S/C5H11N5/c1-3(2)7-5-8-4(6)9-10-5/h3H,1-2H3,(H4,6,7,8,9,10)
    • InChI Key: SFARUGHDNUPASU-UHFFFAOYSA-N
    • SMILES: N(C1=NNC(N)=N1)C(C)C

Computed Properties

  • Exact Mass: 140.0938
  • Monoisotopic Mass: 141.10144537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 79.6Ų

Experimental Properties

  • PSA: 76.72
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